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Color fastness is a material's ability to resist color fading or transferring during washing, light exposure, or

friction [1]. For vat dyes, which are known for their excellent fastness properties, especially on cellulose

fibers [2], testing against established standards is crucial for quality control.

The two main international bodies for these standards are the International Organization for

Standardization (ISO) and the American Association of Textile Chemists and Colorists (AATCC) [3].

The table below summarizes the core test methods.

Test Type
Primary ISO
Standard

Primary AATCC
Standard

Key Purpose & Comparison

Detergent
Washing

ISO 105-C06

(Multiple
procedures, e.g.,

A1S, E2S) [3]

AATCC 61 (Test

procedures 1A, 2A,
etc.) [3]

Measures resistance to laundering.

AATCC 61 simulates 5 washes; ISO
105-C06 has single- and multiple-wash

methods [3].

Rubbing
(Crocking)

ISO 105-X12 [3] AATCC 8 [3] Measures color transfer through rubbing.

Methods are largely similar, but ISO
uses a wetter rubbing cloth than

AATCC [3].

Light
Fastness

ISO 105-B02 (Uses

Blue Wool

AATCC 16

(Measures in

Determines resistance to sunlight.

Different assessment methods: ISO
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Test Type
Primary ISO
Standard

Primary AATCC
Standard

Key Purpose & Comparison

Reference Scale 1-
8) [3]

AATCC Fading
Units - AFU) [3]

compares to a reference scale, while
AATCC uses a specialized unit of

irradiance [3].

Perspiration ISO 105-E04 [3] AATCC 15 [3] Tests color resistance to human sweat,

crucial for sportswear [3].

Evaluation and Vat Dye Performance

Evaluation Scales: For tests like washing, rubbing, and perspiration, fabric is rated after testing

using two tools [3]:
Grey Scale for Color Change: Rates fading from 1 (severe change) to 5 (no change).
Grey Scale for Staining: Rates color transfer to adjacent material from 1 (heavy staining) to
5 (no staining).

Vat Dye Characteristics: Vat dyes are known for their very good to excellent wash fastness, often
achieving high ratings (e.g., 4-5 on the Grey Scale) [2]. This is due to their large molecule size and

the application process where the dye becomes insoluble inside the fiber [2].

A Researcher's Workflow for Testing

The diagram below outlines a general workflow for conducting a color fastness test, which is applicable

across various test types.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.intouch-quality.com/blog/5-color-fastness-tests-to-prevent-textile-fading-and-staining
https://www.intouch-quality.com/blog/5-color-fastness-tests-to-prevent-textile-fading-and-staining
https://www.intouch-quality.com/blog/5-color-fastness-tests-to-prevent-textile-fading-and-staining
https://www.intouch-quality.com/blog/5-color-fastness-tests-to-prevent-textile-fading-and-staining
https://www.intouch-quality.com/blog/5-color-fastness-tests-to-prevent-textile-fading-and-staining
https://www.intouch-quality.com/blog/5-color-fastness-tests-to-prevent-textile-fading-and-staining
https://www.intouch-quality.com/blog/5-color-fastness-tests-to-prevent-textile-fading-and-staining
https://www.slideshare.net/slideshow/vat-dye-full-pdf-vat-dye/249959954
https://www.slideshare.net/slideshow/vat-dye-full-pdf-vat-dye/249959954
https://www.smolecule.com/products/s1895427?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Color Fastness Test

1. Select Appropriate Test

2. Prepare Test Samples

3. Follow Evaluation Protocol

4. Evaluate Results with Grey Scales

5. Document Findings

End

Click to download full resolution via product page

Color Fastness Test Workflow

The key steps involve [1]:

Selecting the appropriate test (e.g., washing, light, rubbing) based on the intended product use.
Preparing representative fabric samples, cut to the dimensions specified in the standard.

Strictly following the evaluation protocol for the chosen method, including specific equipment
settings, temperatures, and durations.
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Evaluating the results by comparing the tested samples to the Grey Scales for color change and

staining under standard lighting conditions.
Meticulously documenting all findings for quality control and compliance.

How to Proceed with Your Comparison

To build a complete experimental comparison guide, consider these steps:

Consult Primary Standards: Access the full text of the specific ISO and AATCC standards for
precise, authoritative procedural details.

Generate Experimental Data: Conduct tests on vat-dyed fabric samples in a controlled laboratory
setting, running parallel tests using both ISO and AATCC methods for direct comparison.

Investigate Dye-Specific Factors: Research how factors like dye sub-class (Indigo, Anthraquinone,
etc.), application parameters, and fabric composition specifically influence fastness results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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